Cas no 338974-22-4 (Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (2R)- (9CI))

• Product Name: Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (2R)- (9CI)
• CAS No: 338974-22-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 918532
• PubChem ID: 11286534
• Update Time: 2025-04-19

Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (2R)- (9CI)
• METHYL (2R)-2-METHYL-4-OXOPENTANOATE
• DB-255140
• SCHEMBL26157830
• (R,S)-2-Methyl-4-oxo-pentanoic acid methyl ester
• 338974-22-4

• Inchi： 1S/C7H12O3/c1-5(4-6(2)8)7(9)10-3/h5H,4H2,1-3H3/t5-/m1/s1
• InChI Key： IOKHSZMZBQKDGK-RXMQYKEDSA-N
• SMILES： O(C)C([C@H](C)CC(C)=O)=O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives